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chloride

CAS No.: 149961-53-5

Cat. No.: B1652586 Get Quote

Executive Summary & Compound Profile
1-Fluorocyclopropanecarbonyl chloride is a high-value fluorinated building block used

primarily in the synthesis of pharmaceutical intermediates, such as HCV NS5A inhibitors and

novel agrochemicals [1, 2].

Unlike standard acid chlorides, the presence of the fluorine atom at the 1-position (geminal to

the carbonyl group) introduces unique electronic effects and ring strain. While the primary

decomposition pathway is hydrolysis, the compound is also susceptible to thermal degradation

and ring-opening reactions if handled improperly.
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Parameter Specification

CAS Number 149961-53-5

Molecular Formula C₄H₄ClFO

Primary Hazard Corrosive, Moisture Sensitive, Lachrymator

Decomposition Products
HCl, 1-Fluorocyclopropanecarboxylic acid, HF

(trace/thermal)

Storage Class Moisture-sensitive Acyl Halide

Critical Storage Directives (The "Why" and "How")
This section addresses the specific environmental controls required to maintain reagent

integrity >98%.

Q: What is the optimal temperature for long-term
storage?
A: -20°C (Freezer) is mandatory for storage exceeding 1 week.

The Science: While the compound is kinetically stable at 4°C (refrigerator) for short periods,

the cyclopropane ring strain combined with the electron-withdrawing fluorine atom makes the

carbonyl carbon highly electrophilic. Lower temperatures significantly retard the kinetics of

auto-catalytic decomposition caused by trace moisture.

Protocol: Upon receipt, transfer the bottle immediately to a -20°C non-cycling freezer.

Q: Which atmosphere is required: Nitrogen or Argon?
A: Argon is superior and highly recommended.

The Science: Argon is denser than air, forming a "blanket" over the liquid surface that

effectively displaces moisture-laden air. Nitrogen is lighter than Argon and mixes more easily

with air if the seal is imperfect.

Protocol: Always backfill the storage vessel with dry Argon after every use.
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Q: What container material is compatible?
A: Borosilicate glass with Teflon (PTFE) liners.

Warning: Do NOT use standard polyethylene (PE) or polypropylene (PP) caps without a

liner. Acid chlorides can slowly diffuse through certain plastics or extract plasticizers, leading

to contamination.

Best Practice: Use Schlenk tubes or crimp-top vials with PTFE/Silicone septa for frequent

sampling to avoid opening the cap and exposing the bulk liquid to atmospheric moisture.

Troubleshooting & Diagnostics
Use this guide to determine if your reagent has decomposed.

Observation Diagnosis Action

White Solid Precipitate

Hydrolysis. The liquid has

reacted with moisture to form

1-fluorocyclopropanecarboxylic

acid (solid) and HCl.

Filter & Purify. If solid is <5%,

filter under inert gas. If >10%,

distill or discard.

Cloudiness / Fuming

HCl Release. Early stage

hydrolysis. The "smoke" is HCl

gas reacting with moist air.

Purge. Degas with dry Argon

for 10 mins. Check NMR.

Yellow/Brown Discoloration

Thermal Degradation /

Polymerization. Likely caused

by storage >25°C or light

exposure.

Distill. Vacuum distillation is

required to recover usable

material.

Etched Glass

HF Generation. Trace HF

formation (rare but possible)

attacking the container.

DISCARD IMMEDIATELY.

Transfer to a Teflon container

for disposal. Do not distill.

Diagnostic Workflow (Graphviz)
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Visual Inspection of Reagent

Clear/Colorless Liquid

No issues

White Precipitate/Solid

Moisture Ingress

Fuming on Air Exposure

HCl present

Proceed to Synthesis Run 1H & 19F NMR

Quantify Acid %

Distill (Vacuum)

Purity < 95%

Use as is

Purity > 98%

Click to download full resolution via product page

Figure 1: Decision tree for assessing reagent quality based on visual and analytical cues.

Handling Protocols: The "No-Fail" Transfer Method
Objective: Transfer an aliquot without introducing a single ppm of water.

Preparation:

Flame-dry all glassware (flasks, syringes, needles) and cool under a stream of dry Argon.

Ensure the reagent bottle is at room temperature before opening.

Why? Opening a cold bottle (-20°C) in humid air causes immediate condensation of

atmospheric water into the reagent, triggering rapid hydrolysis [3].

The "Positive Pressure" Technique:
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Insert a strictly dry Argon line (via a needle) into the reagent bottle septum to create

positive pressure.

Insert the sampling syringe (glass/gastight preferred).

Withdraw the liquid.[1] The Argon pressure will help push the liquid into the syringe,

preventing vacuum formation that could suck in outside air.

Quenching the Septum:

After withdrawing the needle, apply a small piece of Parafilm or a secondary cap over the

septum if the bottle will be stored for >1 month.

Decomposition Mechanism & Chemistry
Understanding the decomposition pathways helps in preventing them.

Pathway A: Hydrolysis (The Main Enemy)
Water attacks the highly electrophilic carbonyl carbon.

Reaction:R-COCl + H₂O → R-COOH + HCl

Consequence: The resulting acid (1-fluorocyclopropanecarboxylic acid) is a solid that clogs

needles and alters stoichiometry. The HCl gas builds pressure in the vial, posing an

explosion risk upon opening.

Pathway B: Thermal Degradation
At high temperatures (>100°C) or under prolonged UV exposure, the cyclopropane ring can

undergo ring-opening or fragmentation, potentially releasing HF or forming polymerized by-

products.

Mechanistic Diagram (Graphviz)
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Figure 2: Primary decomposition pathways. Hydrolysis is the dominant mode of failure during

storage.

Emergency Recovery
Q: I left the bottle out overnight and there is a small amount of solid. Is it ruined? A: Not

necessarily.

Check: Run a quick NMR. The acid proton (COOH) will be very distinct (broad singlet >10

ppm).

Purify: If the acid content is <10%, you can perform a bulb-to-bulb vacuum distillation.

Boiling Point: ~119°C at 760 mmHg (approximate for parent compound; expect similar or

slightly lower for fluoro-analog under vacuum) [4].

Caution: Do not heat above 60°C in the bath if using high vacuum; keep the temperature

as low as possible to avoid thermal ring opening.

References
Patent US20140315898A1.N-arylamidine-substituted trifluoroethyl sulfide derivatives as

acaricides and insecticides. (2014).[2] Lists 1-fluorocyclopropanecarbonyl chloride (CAS
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Accela Chem.Product Catalog: 1-Fluorocyclopropanecarbonyl Chloride.[4][5] (Accessed

2023). Confirms CAS and availability for research.
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difluorocyclopropane derivatives. (2021).[6][7] Discusses general stability and reactivity of

fluorinated cyclopropanes.
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used for baseline handling properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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